Cas no 1516805-15-4 (4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole)

4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole structure
1516805-15-4 structure
Product Name:4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole
CAS No:1516805-15-4
MF:C5H8BrN3
MW:190.0411195755
MDL:MFCD30500268
CID:5219596
PubChem ID:83679667
Update Time:2024-11-05

4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 2H-1,2,3-Triazole, 4-bromo-2-(1-methylethyl)-
    • 4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole
    • 4-Bromo-2-isopropyl-2H-1,2,3-triazole
    • SCHEMBL23154015
    • 4-bromo-2-propan-2-yltriazole
    • EN300-339363
    • DB-426159
    • 1516805-15-4
    • G46686
    • MDL: MFCD30500268
    • Inchi: 1S/C5H8BrN3/c1-4(2)9-7-3-5(6)8-9/h3-4H,1-2H3
    • InChI Key: IQOOJPOQZYJYHK-UHFFFAOYSA-N
    • SMILES: N1=CC(Br)=NN1C(C)C

Computed Properties

  • Exact Mass: 188.99016g/mol
  • Monoisotopic Mass: 188.99016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 96.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30.7Ų

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